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Compound of Interest

Compound Name: Bromotriphenylethylene

Cat. No.: B167469

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of
bromotriphenylethylene, with a focus on its melting and boiling points. Detailed experimental
protocols for its synthesis and general methods for the determination of its physical
characteristics are also presented.

Core Physical Properties

Bromotriphenylethylene, also known as phenylstilbene bromide, is a synthetic nonsteroidal
estrogen of the triphenylethylene group.[1] Its physical properties are crucial for its handling,
purification, and formulation in research and development settings.

Table 1: Physical and Chemical Properties of Bromotriphenylethylene
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Property Value Source(s)
Melting Point 115-117 °C (lit.) [2][3]
114-118 °C [4]

Boiling Point 391.41 °C (rough estimate) [2][3]
399.9 °C at 760 mmHg [5]

Molecular Formula C20H15Br [1][2][6]
Molecular Weight 335.24 g/mol [1112]

CAS Number 1607-57-4 [11[2][6][7]
Appearance Colorless needle-like crystals [8]
Solubility Soluble in Toluene [4]

Experimental Protocols

2.1. Synthesis of Bromotriphenylethylene

A common method for the synthesis of bromotriphenylethylene involves the bromination of
triphenylethylene.

Protocol:

o Dissolve triphenylethylene (7.2 mmol) in chloroform (80 mL).[8]

o Cool the solution to -78°C.[8]

e Add bromine (7.2 mmol) dropwise to the solution.[8]

e Allow the reaction mixture to warm to room temperature and stir for 6 hours.[8]
 After the reaction is complete, concentrate the solution under reduced pressure.[8]

» Purify the resulting product by column chromatography using a petroleum ether:.ethyl acetate
solvent system (gradient from 20:1 to 10:1, V/V) to obtain bromotriphenylethylene.[8] An
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alternative purification method involves recrystallization from ethanol.[3]

2.2. Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity.

General Protocol (Capillary Method):

o Ensure the bromotriphenylethylene sample is completely dry and finely powdered.

o Pack a small amount of the sample into a capillary tube, ensuring a height of 2-3 mm.

e Place the capillary tube in a melting point apparatus.

o Heat the apparatus at a rate of 10-15 °C per minute initially.

o As the temperature approaches the expected melting point (around 110 °C), reduce the
heating rate to 1-2 °C per minute to allow for accurate determination.

e Record the temperature at which the first liquid appears and the temperature at which the
entire sample becomes liquid. This range is the melting point. For pure
bromotriphenylethylene, this range should be narrow and fall within the literature values.

2.3. Determination of Boiling Point

Due to the high boiling point of bromotriphenylethylene, its experimental determination
requires specific laboratory techniques to avoid decomposition. The reported boiling points are
often estimates.

General Protocol (Distillation Method under Reduced Pressure - Theoretical):

» Place the bromotriphenylethylene sample in a distillation flask.

o Assemble a distillation apparatus, ensuring all joints are properly sealed for vacuum
application.

o Connect the apparatus to a vacuum pump and reduce the pressure to a known, stable value.
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e Begin heating the distillation flask.

e Record the temperature at which the liquid boils and the vapor condenses on the
thermometer bulb. This is the boiling point at the recorded pressure.

» The boiling point at atmospheric pressure can be estimated from the boiling point at reduced
pressure using a nomograph or the Clausius-Clapeyron equation.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of

bromotriphenylethylene.
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Caption: Synthesis and purification workflow for bromotriphenylethylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Bromotriphenylethylene]. BenchChem, [2026]. [Online PDF]. Available at:
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point-of-bromotriphenylethylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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